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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B7761246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential safety precautions for
handling cyclohexanone in a laboratory environment. Adherence to these guidelines is critical
to mitigate risks and ensure a safe working environment for all personnel.

Understanding the Hazards of Cyclohexanone

Cyclohexanone is a flammable liquid and vapor that poses several health risks.[1][2] It is
harmful if swallowed, inhaled, or in contact with the skin.[1][3] It can cause serious eye
damage, skin irritation, and respiratory irritation.[1][3]

Physicochemical Properties

A clear, colorless to pale yellow liquid, cyclohexanone has a distinct acetone-like or minty
odor.[4] Its vapor is heavier than air and can travel a significant distance to an ignition source,
creating a flashback hazard.[4][5]
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Property Value Reference
Flash Point 111°F (44°C) [4]

Lower Explosive Limit (LEL) 1.1%

Upper Explosive Limit (UEL) 9.4%

Autoignition Temperature 420°C (788°F)

Vapor Pressure 2 mmHg at 20°C

Specific Gravity 0.947

Boiling Point 155.6°C (312.1°F)

Molecular Weight 98.15 g/mol [6]

Health Hazard Information

Exposure to cyclohexanone can lead to a range of acute and chronic health effects.

o Acute Effects: Inhalation can irritate the nose and throat, leading to coughing, wheezing,
headache, dizziness, and lightheadedness.[4] Direct contact can cause severe eye damage
and skin irritation, which may manifest as redness and watery blisters.[1][4] Ingestion is
harmful and can lead to nausea, vomiting, and abdominal pain.[1]

o Chronic Effects: Prolonged or repeated exposure may cause damage to the liver and
kidneys.[4]

Occupational Exposure Limits

Various regulatory bodies have established permissible exposure limits (PELS) for
cyclohexanone to protect workers.
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Agency Exposure Limit

Notes

OSHA (Occupational Safety

50 ppm (200 mg/m3
and Health Administration) pem { o)

8-hour time-weighted average
(TWA)

NIOSH (National Institute for

Occupational Safety and 25 ppm (100 mg/m3) 10-hour TWA
Health)
ACGIH (American Conference
of Governmental Industrial 20 ppm (80 mg/m3) 8-hour TWA
Hygienists)
Short-Term Exposure Limit
ACGIH 50 ppm (200 mg/m3)

(STEL)

Engineering Controls and Personal Protective

Equipment (PPE)

A combination of engineering controls and appropriate PPE is essential to minimize exposure

to cyclohexanone.

Hierarchy of Controls

The hierarchy of controls provides a framework for implementing the most effective safety

measures.
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Caption: Hierarchy of safety controls for managing cyclohexanone risks.

Engineering Controls

+ Ventilation: Always handle cyclohexanone in a well-ventilated area.[1][7] A properly
functioning chemical fume hood is the preferred engineering control to minimize vapor
inhalation.[6]

o Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment to prevent ignition of flammable vapors.[2][3][8]
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e Grounding and Bonding: Ground and bond containers and receiving equipment during
transfer to prevent static discharge, which can be an ignition source.[1][8]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[2][3]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn when handling cyclohexanone.

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[3][6]

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves.[6] Consult the glove manufacturer's
compatibility chart to select the appropriate material.

o Protective Clothing: Wear a lab coat, apron, or other protective clothing to prevent skin
contact.[3][9]

» Respiratory Protection: If engineering controls do not maintain exposure below the
occupational exposure limits, or during emergency situations, use a NIOSH-approved
respirator with an appropriate cartridge for organic vapors.[7]

Safe Handling and Storage Procedures

Proper handling and storage practices are crucial to prevent accidents and exposure.

Handling

» Avoid contact with skin, eyes, and clothing.[1]
e Do not breathe vapors or mists.[1]
o Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

e Use only non-sparking tools.[3][8]
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e Wash hands thoroughly after handling.[1][3]

e Do not eat, drink, or smoke in areas where cyclohexanone is handled or stored.[1][3]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[3]

o Store in a designated flammables storage cabinet.

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air.[1] If breathing is
) difficult, provide oxygen. If breathing has
Inhalation
stopped, begin artificial respiration.[4] Seek

immediate medical attention.[1]

Immediately remove contaminated clothing.[4]
, Wash the affected area with plenty of soap and
Skin Contact ] ]
water for at least 15 minutes.[4] Seek medical

attention if irritation persists.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[4] Seek

immediate medical attention.[1]

Do NOT induce vomiting.[1] If the person is
Ingestion conscious, rinse their mouth with water.[6] Seek

immediate medical attention.[1]
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Spill Response

A workflow for responding to a cyclohexanone spill is outlined below.

Spill Detected

Evacuate Immediate Area

Alert Supervisor and EH&S

Assess Spill Size and Risk

Small Spill?

Contain and Clean Up Spill
(with appropriate PPE and materials)

Ventilate Area

Complete Incident Report

Spill Response Workflow

Large Spill - Professional Response

Dispose of Waste Properly
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Caption: Workflow for responding to a cyclohexanone spill.

Key Spill Response Steps:

Evacuate: Immediately evacuate the area of the spill.[4]
Alert: Notify your supervisor and the appropriate emergency response personnel.
Ventilate: Ensure the area is well-ventilated.[4]

Containment: For small spills, contain the liquid with an absorbent material like vermiculite,
dry sand, or earth.[4][7]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a sealed
container for disposal.[4][5]

Decontamination: Clean the spill area thoroughly.

Firefighting Measures

Extinguishing Media: Use dry chemical, CO2, water spray, or alcohol-resistant foam to
extinguish a fire.[4][7]

Hazards: Vapors are flammable and can form explosive mixtures with air.[1][2] Containers
may explode when heated.[2][4] Hazardous combustion products include carbon monoxide
and carbon dioxide.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Waste Disposal

Dispose of cyclohexanone waste in accordance with all local, state, and federal regulations. It

is considered a hazardous waste. Do not dispose of it down the drain.[8]
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By adhering to these safety protocols, researchers, scientists, and drug development
professionals can handle cyclohexanone responsibly, minimizing risks and ensuring a safe
and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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